Cas no 2060591-06-0 (methyl 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate)

• Product Name: methyl 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate
• CAS No: 2060591-06-0
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD30803834
• CID: 4770752
• Update Time: 2026-02-26

methyl 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ClC1=CC=C2C(=N1)C(=NN2)C(=O)OC
• methyl 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate

• MDL： MFCD30803834
• Inchi： 1S/C8H6ClN3O2/c1-14-8(13)7-6-4(11-12-7)2-3-5(9)10-6/h2-3H,1H3,(H,11,12)
• InChI Key： MPIUKDIUUXZQIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(C(=O)OC)=NN2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on methyl 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate

Comprehensive Overview of Methyl 5-Chloro-1H-Pyrazolo[4,3-b]Pyridine-3-Carboxylate (CAS No. 2060591-06-0)

Methyl 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate (CAS No. 2060591-06-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[4,3-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of methyl 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate features a chloro-substituted pyrazolopyridine core with an ester functional group, making it a versatile intermediate for further chemical modifications. Its CAS number 2060591-06-0 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Recent studies highlight its role in optimizing drug-like properties, such as solubility and metabolic stability, which are critical for modern drug development pipelines.

In the context of current research trends, this compound aligns with the growing demand for small-molecule therapeutics targeting protein-protein interactions. The pyrazolo[4,3-b]pyridine scaffold has shown promise in modulating challenging biological targets, a topic frequently searched in academic and industrial forums. Additionally, its synthetic accessibility via multicomponent reactions (a hot topic in green chemistry) makes it attractive for sustainable pharmaceutical manufacturing.

From an application standpoint, methyl 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate is often discussed alongside fragment-based drug design (FBDD) strategies. Its moderate molecular weight and balanced polarity make it an ideal candidate for fragment libraries, addressing a common query among medicinal chemists about optimizing lead compounds. The presence of both hydrogen bond acceptors and donors in its structure further enhances its potential for target engagement.

Analytical characterization of this compound typically involves advanced techniques like LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy, which are frequently searched topics in chemical analysis communities. Its stability under various pH conditions has also been investigated, reflecting industry concerns about shelf-life optimization—a key consideration for preclinical development.

In summary, methyl 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylate (CAS No. 2060591-06-0) represents a valuable tool for researchers exploring heterocyclic chemistry and drug discovery. Its structural features address multiple contemporary challenges in pharmaceutical science, from target selectivity to synthetic efficiency, making it a compound of enduring interest in both academic and industrial settings.